N-(3-methoxyphenyl)-2-{[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C24H27N3O3S/c1-30-19-9-7-8-18(14-19)25-23(28)17-31-22-15-27(21-11-4-3-10-20(21)22)16-24(29)26-12-5-2-6-13-26/h3-4,7-11,14-15H,2,5-6,12-13,16-17H2,1H3,(H,25,28)
• InChI Key: SOLQERIUOKKVRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C24H27N3O3S
• Molecular Weight: 437.6 g/mol

Description

N-(3-methoxyphenyl)-2-{[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C24H27N3O3S and its molecular weight is 437.56. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

N-(3-methoxyphenyl)-2-{[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}acetamide and its derivatives have been studied for their antimicrobial properties. For instance, a study found that certain derivatives exhibited significant antibacterial and antifungal activities against various pathogenic microorganisms, highlighting their potential in treating infections (Debnath & Ganguly, 2015).

Antioxidant Activities

Some derivatives of this compound have demonstrated noteworthy antioxidant activities. This includes activities like scavenging of free radicals, reducing ferrous ions, and chelating metal ions, indicating their potential use in combating oxidative stress (Naraboli & Biradar, 2017).

Analgesic Potency

In the field of pain management, certain derivatives of this compound have shown exceptional analgesic activity. For example, a study on a series of 3-methyl-4-(N-phenyl amido)piperidines demonstrated potent analgesic properties, suggesting their application in acute pain management (Lalinde et al., 1990).

Insecticidal Activity

Research has also explored the insecticidal properties of certain derivatives. These compounds have been found to possess moderate to strong activities against certain insect species, such as aphids, indicating potential agricultural applications (Bakhite et al., 2014).

Anticancer Properties

Some derivatives have shown promising anticancer activities. For instance, a study evaluating novel derivatives for cytotoxicity on various cancer cell lines found that certain compounds displayed high cytotoxic potential, suggesting their possible use in cancer therapy (Vinayak et al., 2014).

Anti-inflammatory Activity

Additionally, derivatives have been synthesized with significant anti-inflammatory activity, which could be useful in treating inflammatory conditions (Sunder & Maleraju, 2013).

Gastroprotective Activity

There is also research indicating the gastroprotective activity of certain derivatives. This includes the inhibition of acid secretion and promotion of gastric mucosal protective actions, which could be beneficial in treating gastric disorders (Hirakawa et al., 1998).